8-[(5-fluoro-3,6-dihydro-2H-pyridin-1-yl)methyl]imidazo[1,2-a]pyridine

• IUPAC Name: 8-[(5-fluoro-3,6-dihydro-2H-pyridin-1-yl)methyl]imidazo[1,2-a]pyridine
• InChI: InChI=1S/C13H14FN3/c14-12-4-2-6-16(10-12)9-11-3-1-7-17-8-5-15-13(11)17/h1,3-5,7-8H,2,6,9-10H2
• InChI Key: YCCCLBHYBDEUAL-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC(=C1)F)CC2=CC=CN3C2=NC=C3
• Molecular Formula: C13H14FN3
• Molecular Weight: 231.27 g/mol

Description

8-[(5-fluoro-3,6-dihydro-2H-pyridin-1-yl)methyl]imidazo[1,2-a]pyridine is a synthetic compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound is known for its unique chemical structure and has been studied extensively to understand its synthesis, mechanism of action, and physiological effects.

Mechanism of Action

The mechanism of action of 8-[(5-fluoro-3,6-dihydro-2H-pyridin-1-yl)methyl]imidazo[1,2-a]pyridine involves the binding of the compound to specific proteins and enzymes. This binding can alter the activity of the protein/enzyme, leading to changes in various biological processes. The exact mechanism of action of this compound is still being studied, and further research is needed to fully understand its effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are still being investigated. However, studies have shown that this compound can affect various biological processes, including cell signaling, gene expression, and enzyme activity. It has also been shown to have potential therapeutic applications in the treatment of certain diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 8-[(5-fluoro-3,6-dihydro-2H-pyridin-1-yl)methyl]imidazo[1,2-a]pyridine in lab experiments is its unique chemical structure, which allows it to interact with specific proteins and enzymes. This makes it a valuable tool for studying their functions and interactions. However, one limitation of using this compound is that its effects on biological processes are still being studied, and further research is needed to fully understand its potential applications.

Future Directions

There are several future directions for research on 8-[(5-fluoro-3,6-dihydro-2H-pyridin-1-yl)methyl]imidazo[1,2-a]pyridine. One possible direction is to investigate its potential therapeutic applications in the treatment of certain diseases. Another direction is to study its interactions with specific proteins and enzymes to understand their functions and interactions better. Additionally, further research is needed to fully understand the biochemical and physiological effects of this compound and its potential applications in scientific research.

Synthesis Methods

The synthesis of 8-[(5-fluoro-3,6-dihydro-2H-pyridin-1-yl)methyl]imidazo[1,2-a]pyridine involves the reaction of 5-fluoro-3,6-dihydro-2H-pyridine-1-carbaldehyde with 2-aminopyridine in the presence of a suitable catalyst. The resulting compound is then further modified to produce the final product. This synthesis method has been optimized and has shown to be reliable for the production of high-quality this compound.

Scientific Research Applications

The unique chemical structure of 8-[(5-fluoro-3,6-dihydro-2H-pyridin-1-yl)methyl]imidazo[1,2-a]pyridine makes it a valuable tool for scientific research. This compound has been used in various studies to investigate the mechanism of action of different biological processes. It has been shown to interact with specific proteins and enzymes, making it a useful tool for studying their functions and interactions.